Cas no 4026-97-5 ((3beta,5beta,8xi,9xi,15beta,16beta)-3,16-bis(acetyloxy)-14,15-epoxybufa-20,22-dienolide)

• Product Name: (3beta,5beta,8xi,9xi,15beta,16beta)-3,16-bis(acetyloxy)-14,15-epoxybufa-20,22-dienolide
• CAS No: 4026-97-5
• MF: C₂₈H₃₆O₇
• MW: 484.581249237061
• CID: 1512576
• PubChem ID: 19938
• Update Time: 2025-04-21

(3beta,5beta,8xi,9xi,15beta,16beta)-3,16-bis(acetyloxy)-14,15-epoxybufa-20,22-dienolide Chemical and Physical Properties

Names and Identifiers

• (3beta,5beta,8xi,9xi,15beta,16beta)-3,16-bis(acetyloxy)-14,15-epoxybufa-20,22-dienolide
• bufa-20,22-dienolide, 3,16-bis(acetyloxy)-14,15-epoxy-, (3beta,5beta,8xi,9xi,15beta,16beta)-
• 3,16-Bis(acetyloxy)-14,15-epoxybufa-20,22-dienolide
• 5-beta-Bufa-20,22-dienolide, 14,15-beta-epoxy-3-beta,16-beta-dihydroxy-, 3,16-diacetate
• Acetylcinobufagin
• Cinobufagin acetate
• Bufa-20,22-dienolide, 3,16-dihydroxy-14,15-epoxy-, 3,16-diacetate
• 4026-97-5
• Cinobufagin, 3-acetyl-
• DTXSID10960661
• 3-beta,16-beta-Dihydroxy-14,15-beta-epoxy-5-beta-bufa-20,22-dienolide 3,16-diacetate

• Inchi： 1S/C28H36O7/c1-15(29)33-19-9-11-26(3)18(13-19)6-7-21-20(26)10-12-27(4)23(17-5-8-22(31)32-14-17)24(34-16(2)30)25-28(21,27)35-25/h5,8,14,18-21,23-25H,6-7,9-13H2,1-4H3/t18-,19+,20?,21?,23+,24-,25-,26+,27-,28-/m1/s1
• InChI Key： DXSNTGMCQRLLQF-GLFSEUORSA-N
• SMILES： O1[C@@H]2[C@@H]([C@H](C3=COC(C=C3)=O)[C@@]3(C)CCC4[C@@]5(C)CC[C@@H](C[C@H]5CCC4[C@]132)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 484.246104
• Monoisotopic Mass: 484.246104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4
• XLogP3: 3.9

Experimental Properties

• Density: 1.27
• Boiling Point: 598.9°C at 760 mmHg
• Flash Point: 254.7°C
• Refractive Index: 1.577